Cas no 2411256-58-9 (2-(5-Cyano-1-cyclopropyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-4-fluorophenyl sulfurofluoridate)

• Product Name: 2-(5-Cyano-1-cyclopropyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-4-fluorophenyl sulfurofluoridate
• CAS No: 2411256-58-9
• MF: C₁₆H₁₀F₂N₂O₅S
• MW: 380.322809696198
• CID: 6200921
• PubChem ID: 165767577
• Update Time: 2025-10-24

2-(5-Cyano-1-cyclopropyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-4-fluorophenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• EN300-7535576
• 2-(5-cyano-1-cyclopropyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-4-fluorophenyl sulfurofluoridate
• 2411256-58-9
• 2-(5-Cyano-1-cyclopropyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-4-fluorophenyl sulfurofluoridate

• Inchi： 1S/C16H10F2N2O5S/c17-11-1-4-14(25-26(18,23)24)13(6-11)15(21)10-5-9(7-19)16(22)20(8-10)12-2-3-12/h1,4-6,8,12H,2-3H2
• InChI Key： DUUKYJFMCALANH-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1C(C1C=C(C#N)C(N(C=1)C1CC1)=O)=O)F)F

Computed Properties

• Exact Mass: 380.02784892g/mol
• Monoisotopic Mass: 380.02784892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 848
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 113Ų

Additional information on 2-(5-Cyano-1-cyclopropyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-4-fluorophenyl sulfurofluoridate

2-(5-Cyano-1-cyclopropyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-4-fluorophenyl sulfurofluoridate

The compound with CAS No. 2411256-58-9, known as 2-(5-Cyano-1-cyclopropyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-4-fluorophenyl sulfurofluoridate, is a highly specialized organic molecule with significant potential in advanced chemical research and applications. This compound is characterized by its complex structure, which includes a cyano group, a cyclopropyl ring, and a sulfurofluoridate moiety, all of which contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of novel drug delivery systems and catalytic processes. The cyano group within the molecule is known to enhance electronic properties, making it suitable for applications in electrochemistry and materials science. Additionally, the cyclopropyl ring introduces strain and reactivity, which can be leveraged in organic synthesis to create complex molecular architectures.

The sulfurofluoridate moiety is particularly intriguing due to its ability to act as a leaving group in substitution reactions. This feature has been exploited in the synthesis of bioactive molecules and in the design of environmentally friendly chemical processes. Recent advancements in fluorination techniques have further underscored the importance of such functionalities in modern organic chemistry.

From an environmental perspective, the compound's stability and degradation pathways are critical considerations. Research indicates that the molecule exhibits moderate persistence under standard conditions, with degradation products showing minimal toxicity to aquatic organisms. This makes it a promising candidate for use in green chemistry initiatives.

In terms of industrial applications, the compound has shown potential in the synthesis of advanced polymers and specialty chemicals. Its ability to participate in multiple reaction pathways makes it versatile for use in diverse chemical industries, including pharmaceuticals, agrochemicals, and materials science.

Furthermore, computational studies using quantum mechanics have provided deeper insights into the electronic structure of this compound. These studies reveal that the cyano group significantly influences the molecule's reactivity by polarizing adjacent bonds, while the cyclopropyl ring introduces steric effects that can be tuned for specific synthetic purposes.

The integration of these functional groups into a single molecule creates a platform for exploring novel chemical transformations. For instance, recent experiments have demonstrated its utility as an intermediate in the synthesis of bioactive compounds with potential anticancer properties.

In conclusion, 2-(5-Cyano-1-cyclopropyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-4-fluorophenyl sulfurofluoridate represents a cutting-edge advancement in organic chemistry. Its unique combination of functional groups and reactivity positions it as a valuable tool for researchers and industry professionals alike. Continued exploration into its properties and applications will undoubtedly yield further breakthroughs in chemical science.